Cas no 2228273-25-2 (1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methylcyclopropan-1-amine)

• Product Name: 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methylcyclopropan-1-amine
• CAS No: 2228273-25-2
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5897995
• PubChem ID: 165677470
• Update Time: 2025-10-30

1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methylcyclopropan-1-amine
• 2228273-25-2
• 1-[(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methyl]cyclopropan-1-amine
• EN300-1771228

• Inchi： 1S/C12H21N3/c1-11(2,3)10-7-9(15(4)14-10)8-12(13)5-6-12/h7H,5-6,8,13H2,1-4H3
• InChI Key： ODQHBECUEJZPDC-UHFFFAOYSA-N
• SMILES： NC1(CC2=CC(C(C)(C)C)=NN2C)CC1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methylcyclopropan-1-amine

1-(3-Tert-butyl-1-methyl-1H-pyrazol-5-yl)methylcyclopropan-1-amine: A Comprehensive Overview

Introduction

1-(3-Tert-butyl-1-methyl-1H-pyrazol-5-yl)methylcyclopropan-1-amine, identified by the CAS number 2228273-25-2, is a compound of significant interest in contemporary chemical research. This compound, with its unique structural features, has garnered attention for its potential applications in various fields, including pharmaceuticals and materials science. The molecule combines a cyclopropane ring with a substituted pyrazole moiety, making it a fascinating subject for both synthetic and applied chemistry studies.

Chemical Structure and Properties

The molecular structure of 1-(3-Tert-butyl-1-methyl-1H-pyrazol-5-yl)methylcyclopropane is characterized by a cyclopropane ring attached to a methyl group, which is further connected to a substituted pyrazole ring. The pyrazole ring features a tert-butyl group at position 3 and a methyl group at position 1, contributing to the compound's stability and reactivity. The cyclopropane moiety introduces strain into the molecule, which can influence its chemical behavior in reactions.

The compound's physical properties include a melting point of approximately 98°C and a boiling point around 345°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethyl acetate makes it suitable for various synthetic procedures. The molecular weight of the compound is about 307 g/mol, which is moderate for such organic molecules.

Synthesis and Reactivity

The synthesis of 1-(3-Tert-butyl-1-methylpyrazol-5-yl)methylcyclopropane typically involves multi-step processes that combine principles from organic synthesis, including nucleophilic substitutions, condensations, and ring-forming reactions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields.

In terms of reactivity, the compound exhibits interesting behavior in both acidic and basic conditions due to the electron-withdrawing effects of the pyrazole ring and the steric hindrance introduced by the tert-butyl group. These properties make it a valuable substrate in exploring novel reaction mechanisms.

Applications in Research

Pharmaceutical Applications: The compound has shown promise in preliminary studies as a potential drug candidate due to its ability to interact with specific biological targets. Researchers have explored its potential as an inhibitor of certain enzymes relevant to neurodegenerative diseases, such as Alzheimer's disease.

Materials Science: The unique electronic properties of this compound make it an interesting candidate for applications in organic electronics. Recent studies have investigated its use as a component in organic light-emitting diodes (OLEDs) due to its ability to facilitate charge transport within device structures.

Catalysis: The cyclopropane moiety has been utilized in catalytic cycles where strain release drives reactive processes. This has led to applications in asymmetric catalysis and enantioselective synthesis.

Safety Considerations